Cas no 2060045-51-2 (5-amino-2-(butan-2-yl)-4-chloro-2,3-dihydropyridazin-3-one)

• Product Name: 5-amino-2-(butan-2-yl)-4-chloro-2,3-dihydropyridazin-3-one
• CAS No: 2060045-51-2
• MF: C₈H₁₂ClN₃O
• MW: 201.653380393982
• MDL: MFCD30498901
• CID: 5212612
• PubChem ID: 131607108
• Update Time: 2025-06-08

5-amino-2-(butan-2-yl)-4-chloro-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 5-amino-4-chloro-2-(1-methylpropyl)-
• 5-amino-2-(butan-2-yl)-4-chloro-2,3-dihydropyridazin-3-one

• MDL： MFCD30498901
• Inchi： 1S/C8H12ClN3O/c1-3-5(2)12-8(13)7(9)6(10)4-11-12/h4-5H,3,10H2,1-2H3
• InChI Key： YUIARDYEMZHNAN-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(C)CC)N=CC(N)=C1Cl

Additional information on 5-amino-2-(butan-2-yl)-4-chloro-2,3-dihydropyridazin-3-one

Recent Advances in the Study of 5-amino-2-(butan-2-yl)-4-chloro-2,3-dihydropyridazin-3-one (CAS: 2060045-51-2)

The compound 5-amino-2-(butan-2-yl)-4-chloro-2,3-dihydropyridazin-3-one (CAS: 2060045-51-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridazinone core, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of investigation has been the compound's role as a potential inhibitor of bacterial enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-amino-2-(butan-2-yl)-4-chloro-2,3-dihydropyridazin-3-one exhibits potent inhibitory activity against bacterial DNA gyrase, a critical target for antibiotic development. The study highlighted the compound's ability to bind to the ATP-binding site of the enzyme, thereby disrupting bacterial DNA replication. These findings suggest that this compound could serve as a lead structure for the development of new antibiotics, particularly against multidrug-resistant bacterial strains.

In addition to its antimicrobial properties, recent research has also explored the compound's potential applications in oncology. A preprint article available on bioRxiv (2024) reported that 5-amino-2-(butan-2-yl)-4-chloro-2,3-dihydropyridazin-3-one demonstrates selective cytotoxicity against certain cancer cell lines, including those derived from pancreatic and lung cancers. The study employed high-throughput screening and molecular docking simulations to identify potential protein targets, revealing interactions with key signaling pathways involved in cell proliferation and apoptosis. These preliminary results warrant further investigation into the compound's anticancer mechanisms and therapeutic potential.

The synthetic chemistry of 5-amino-2-(butan-2-yl)-4-chloro-2,3-dihydropyridazin-3-one has also been a focus of recent advancements. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, addressing previous challenges related to yield and purity. The new methodology employs a one-pot cyclization strategy, significantly improving the efficiency of production while reducing environmental impact through greener solvent choices. This development is particularly important for facilitating future preclinical and clinical studies.

Pharmacokinetic studies of 5-amino-2-(butan-2-yl)-4-chloro-2,3-dihydropyridazin-3-one have provided valuable insights into its drug-like properties. Research presented at the 2023 American Chemical Society National Meeting revealed that the compound exhibits favorable metabolic stability in human liver microsomes and moderate plasma protein binding. These characteristics, combined with its demonstrated biological activities, position it as a promising candidate for further drug development efforts. However, researchers noted that optimization of its solubility profile may be necessary to improve oral bioavailability.

Looking ahead, the scientific community anticipates several directions for future research on 5-amino-2-(butan-2-yl)-4-chloro-2,3-dihydropyridazin-3-one. These include detailed structure-activity relationship studies to identify more potent analogs, comprehensive toxicological evaluations, and investigations into potential combination therapies. The compound's unique chemical scaffold and demonstrated biological activities make it a valuable subject for continued exploration in medicinal chemistry and drug discovery programs.